Cas no 2034232-46-5 (1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide)

• Product Name: 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide
• CAS No: 2034232-46-5
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 5334042
• Update Time: 2025-06-09

1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-1H-pyrazole-3-carboxamide
• 1,5-dimethyl-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]pyrazole-3-carboxamide
• 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide

• Inchi： 1S/C16H19N5O2/c1-11-8-13(19-20(11)2)16(23)18-10-12-5-6-17-14(9-12)21-7-3-4-15(21)22/h5-6,8-9H,3-4,7,10H2,1-2H3,(H,18,23)
• InChI Key： ZDFDGUPNPRQNPL-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(C1C=C(C)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: 0.4
• Topological Polar Surface Area: 80.1

Additional information on 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide

1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide (CAS No. 2034232-46-5): A Comprehensive Overview

1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide (CAS No. 2034232-46-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyrazole family and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide is characterized by a central pyrazole ring substituted with methyl groups at the 1 and 5 positions. The carboxamide moiety is attached to the 3-position of the pyrazole ring, and the nitrogen atom of the carboxamide is linked to a substituted pyridine ring. The pyridine ring itself is further functionalized with a 2-oxopyrrolidine group, which imparts additional complexity and biological activity to the molecule.

Recent studies have highlighted the potential of 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide in various therapeutic areas. One of the most notable applications is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively target and inhibit certain cancer cell lines, particularly those derived from solid tumors such as breast and lung cancer. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis, making it a valuable candidate for further development in oncology.

The pharmacokinetic profile of 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide has been optimized to improve yield and purity. A multi-step synthetic route involving the coupling of a substituted pyrazole with a functionalized pyridine derivative has been developed. This process ensures high purity and scalability, making it suitable for large-scale production if required.

In conclusion, 1,5-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1H-pyrazole-3-carboxamide (CAS No. 2034232-46-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and oncology. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may pave the way for new treatment options in various medical conditions.